Cas no 1260619-33-7 (tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate)

Technical Introduction: tert-Butyl (2S)-2-ethynylpiperidine-1-carboxylate is a chiral piperidine derivative featuring an ethynyl group at the 2-position, protected by a tert-butoxycarbonyl (Boc) group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. Its stereochemical purity (S-configuration) ensures precise control in asymmetric synthesis, while the Boc group enhances stability and facilitates selective deprotection. The ethynyl functionality offers reactivity for click chemistry, cross-coupling, or further functionalization. This building block is valued for its compatibility with diverse reaction conditions and its role in constructing complex nitrogen-containing scaffolds. Suitable for research and industrial applications requiring high regioselectivity and enantioselectivity.

tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate structure

1260619-33-7 structure

Product Name:tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate

CAS No:1260619-33-7

MF:C₁₂H₁₉NO₂

MW:209.2847635746

CID:2761127

PubChem ID:54157271

Update Time:2025-06-09

tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate
- 1260619-33-7
- SCHEMBL10082580
- AT21491
- (S)-N-BOC-2-ETHYNYLPIPERIDINE
- tert-Butyl (S)-2-ethynylpiperidine-1-carboxylate
- EN300-7310929
- 864-645-7
- Inchi： 1S/C12H19NO2/c1-5-10-8-6-7-9-13(10)11(14)15-12(2,3)4/h1,10H,6-9H2,2-4H3/t10-/m1/s1
- InChI Key： OLYLUYXEZAJXAC-SNVBAGLBSA-N
- SMILES： O(C(N1CCCC[C@H]1C#C)=O)C(C)(C)C

Computed Properties

Exact Mass: 209.141578849Da
Monoisotopic Mass: 209.141578849Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 29.5Å²

tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU3626-1G	tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate	1260619-33-7	95%	1g	￥ 3,960.00	2023-03-31
Enamine	EN300-7310929-0.05g	tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate	1260619-33-7	95%	0.05g	$344.0	2023-05-29
Enamine	EN300-7310929-0.1g	tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate	1260619-33-7	95%	0.1g	$515.0	2023-05-29
Enamine	EN300-7310929-0.25g	tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate	1260619-33-7	95%	0.25g	$735.0	2023-05-29
Enamine	EN300-7310929-0.5g	tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate	1260619-33-7	95%	0.5g	$1158.0	2023-05-29
Enamine	EN300-7310929-1.0g	tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate	1260619-33-7	95%	1g	$1485.0	2023-05-29
Enamine	EN300-7310929-2.5g	tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate	1260619-33-7	95%	2.5g	$2912.0	2023-05-29
Enamine	EN300-7310929-5.0g	tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate	1260619-33-7	95%	5g	$4309.0	2023-05-29
Enamine	EN300-7310929-10.0g	tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate	1260619-33-7	95%	10g	$6390.0	2023-05-29
1PlusChem	1P024UZP-50mg	tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate	1260619-33-7	95%	50mg	$487.00	2024-07-09